![molecular formula C17H14ClNO B6213785 N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride CAS No. 2731006-45-2](/img/no-structure.png)
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride
Overview
Description
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride, also known as N-Benzofuran-2-ylmethyl-3-ethynylbenzene hydrochloride, is an organic compound primarily used for research purposes. It is a white, crystalline solid that is water-soluble and has a melting point of 143-144°C. It is a derivative of aniline and is primarily used in the synthesis of various organic compounds. This compound has been studied extensively in recent years and has been found to have a wide range of applications in scientific research.
Scientific Research Applications
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride has been studied extensively in recent years and has been found to have a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as heterocyclic compounds, aromatic compounds, and polymers. It has also been used in the synthesis of pharmaceuticals, such as antifungal and antiviral drugs. Additionally, it has been used in the synthesis of nanoparticles and nanomaterials.
Mechanism of Action
The mechanism of action of N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride is not well understood. However, it is believed to act as a nucleophilic reagent, forming a reactive intermediate that can be used to form a variety of different compounds. Additionally, it is believed to be involved in the formation of carbon-carbon bonds and the formation of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride are not well understood. However, it is believed to be non-toxic and non-irritant to humans. Additionally, it has been found to have low acute toxicity in animal studies.
Advantages and Limitations for Lab Experiments
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride has several advantages when used in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a high purity, which makes it ideal for use in a wide range of experiments. The main limitation of this compound is its instability in aqueous solutions, which can limit its use in certain types of experiments.
Future Directions
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride has a wide range of potential applications in scientific research. Future research should focus on exploring its potential as a drug delivery system, as well as its potential use in the synthesis of other compounds. Additionally, further research should be conducted to better understand its mechanism of action and biochemical and physiological effects. Finally, research should be conducted to explore its potential uses in the synthesis of nanoparticles and nanomaterials.
Synthesis Methods
N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride can be synthesized using the reaction of aniline and ethynylbenzene with benzofuran-2-ylmethyl bromide in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of around 100°C. The reaction is complete when the product is isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride involves the reaction of 1-benzofuran-2-carboxaldehyde with 3-ethynylaniline in the presence of a reducing agent to form N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline. This compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "1-benzofuran-2-carboxaldehyde", "3-ethynylaniline", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 1-benzofuran-2-carboxaldehyde and 3-ethynylaniline in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline as a yellow solid.", "Step 5: Dissolve N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline in hydrochloric acid and stir at room temperature for several hours.", "Step 6: Quench the reaction by adding water and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-[(1-benzofuran-2-yl)methyl]-3-ethynylaniline hydrochloride as a white solid." ] } | |
CAS RN |
2731006-45-2 |
Molecular Formula |
C17H14ClNO |
Molecular Weight |
283.8 |
Purity |
95 |
Origin of Product |
United States |
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